Cas no 71602-41-0 (2-Phenylazepane-1-carbaldehyde)

• Product name: 2-Phenylazepane-1-carbaldehyde
• CAS No: 71602-41-0
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 2800009
• PubChem ID: 12478174

2-Phenylazepane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• SCHEMBL8540149
• 71602-41-0
• HUIYGUCNCWYBNY-UHFFFAOYSA-N
• DTXCID20450588
• 1-Formyl-2-(R,S)-phenylazacycloheptane
• 2-Phenylazepane-1-carbaldehyde
• DTXSID00499778

• Inchi： InChI=1S/C13H17NO/c15-11-14-10-6-2-5-9-13(14)12-7-3-1-4-8-12/h1,3-4,7-8,11,13H,2,5-6,9-10H2
• InChI Key： HUIYGUCNCWYBNY-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 203.131014166Da
• Monoisotopic Mass: 203.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.3Ų